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Cat. No.: B8816755 Get Quote

For laboratory professionals, including researchers, scientists, and those in drug development,

the proper management and disposal of chemical waste is a critical component of ensuring a

safe and compliant operational environment. Iron(III) bromide (FeBr₃), a corrosive and

hygroscopic solid, demands meticulous handling and adherence to specific disposal protocols

to mitigate risks to personnel and the environment. This guide provides essential, step-by-step

procedures for the safe disposal of iron(III) bromide, aligning with standard safety practices and

regulatory considerations.

Iron(III) bromide is classified as a hazardous substance due to its corrosive nature. It can cause

severe skin burns, serious eye damage, and respiratory irritation.[1][2][3] Ingestion is harmful.

[1] Therefore, strict adherence to safety protocols during handling, storage, and disposal is

paramount.

Immediate Safety and Handling Protocols
Before beginning any procedure involving iron(III) bromide, ensure that all relevant personnel

are familiar with the material's hazards and have access to the Safety Data Sheet (SDS).

Personal Protective Equipment (PPE): Proper PPE is the first line of defense against chemical

exposure. When handling iron(III) bromide, the following should be worn:

Eye Protection: Chemical safety goggles or a face shield.[1][4]
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Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat or other protective

clothing.[1][4][5]

Respiratory Protection: If dust is generated, a NIOSH-approved N95 or P2 filter respirator is

required.[1][3] All handling of the solid should ideally occur within a certified chemical fume

hood to minimize inhalation risk.[5]

Storage: Iron(III) bromide is strongly hygroscopic and will degrade upon exposure to moisture,

potentially forming hydrobromic acid.[1][5] It should be stored in a tightly sealed, compatible

container in a cool, dry, well-ventilated area, preferably under an inert gas.[1][4][6] Keep it

segregated from incompatible materials such as strong oxidizing agents, alkali metals

(potassium, sodium), and powdered metals.[1][6]

Quantitative Hazard and Transport Data
For quick reference, the key hazard classifications and transportation details for iron(III)

bromide are summarized below. This information is critical for proper labeling and shipping of

waste.

Identifier Classification Reference

GHS Pictogram GHS05 (Corrosion) [3]

GHS Signal Word Danger / Warning [3][4]

Hazard Statements

H302: Harmful if

swallowedH314: Causes

severe skin burns and eye

damageH335: May cause

respiratory irritation

[1][4]

UN Number 3260 [1]

Proper Shipping Name

CORROSIVE SOLID, ACIDIC,

INORGANIC, N.O.S. (Iron

tribromide)

[1]

Transport Hazard Class 8 (Corrosive) [1]

Packing Group II [1]
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Procedural Guidance: Waste Disposal and Spill
Neutralization
The guiding principle for the disposal of iron(III) bromide is that it must be managed as

hazardous waste.[6] It should never be disposed of down the drain or in regular trash, as it can

harm aquatic life and damage plumbing systems.[1][4]

Standard Operating Procedure for Iron(III) Bromide
Waste Disposal

Designation as Waste: A chemical is considered waste when it is no longer intended for use.

[7] This includes surplus material, contaminated product, or expired reagents.

Containerization:

Collect all solid iron(III) bromide waste in a designated, sealable, and compatible

container. The container must be in good condition and not reactive with the chemical

(e.g., avoid metal containers for acidic waste).[6][8]

Ensure the container is clearly labeled. As soon as the first particle of waste is added, affix

a hazardous waste tag provided by your institution's Environmental Health & Safety (EHS)

department.[7]

The label must include the words "Hazardous Waste," the full chemical name "Iron(III)

Bromide," and an accurate description of its hazards (Corrosive).[8]

Segregation and Storage:

Store the hazardous waste container in a designated satellite accumulation area within the

laboratory.[9]

The container must be kept closed at all times except when adding waste.[7]

Store the waste segregated from incompatible materials.[6]

Arranging for Disposal:
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Once the container is full or you no longer need to accumulate this waste stream, arrange

for its collection.

Submit a chemical waste collection request to your institution's EHS or equivalent

department.[7] Do not transport hazardous waste yourself.[7]

Experimental Protocol: Small Spill Neutralization and
Cleanup
This protocol details the steps for managing a small laboratory spill (less than 100 grams) of

solid iron(III) bromide. For larger spills, evacuate the area and contact EHS immediately.[1]

Objective: To safely neutralize and clean up a small spill of solid iron(III) bromide.

Materials:

Personal Protective Equipment (PPE) as specified above.

Spill containment materials (e.g., sand, vermiculite).

A neutralizing agent: powdered sodium bicarbonate (NaHCO₃), calcium carbonate (CaCO₃),

or lime.[5]

Scoop and dustpan (plastic or other non-reactive material).

Sealable container for hazardous waste disposal.

Hazardous waste label.

Procedure:

Ensure Safety: Immediately alert others in the vicinity. Ensure the area is well-ventilated,

preferably within a fume hood.[5] If not already worn, don the appropriate PPE.

Contain the Spill: If necessary, create a dike around the spill with an inert material like sand

to prevent it from spreading.
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Neutralize the Chemical: To avoid raising dust, gently cover the spilled iron(III) bromide with

a layer of powdered sodium bicarbonate, calcium carbonate, or lime.[5] A 1:1 ratio by volume

is a good starting point.

Mix and Collect: Carefully mix the neutralizing agent with the spilled material. The mixture

should be swept up using a non-sparking scoop and dustpan.[5]

Package the Waste: Place the collected material into a designated, sealable hazardous

waste container.

Label and Dispose: Securely close the container and affix a hazardous waste label, detailing

the contents (e.g., "Iron(III) Bromide and Sodium Bicarbonate mixture"). Manage the

container as hazardous waste according to the standard disposal procedure outlined above.

Decontaminate: Wipe the spill area with a damp cloth or sponge. Dispose of all cleaning

materials as hazardous waste. Wash hands thoroughly with soap and water after the

cleanup is complete.[4]

Visualizing the Disposal Workflow
To clarify the procedural logic from handling to final disposal, the following diagram illustrates

the decision-making process and necessary steps for managing iron(III) bromide waste.

Preparation & Handling
Waste Generation & Collection Interim Storage

Final Disposal

Handle Iron(III) Bromide
Wear Appropriate PPE

(Gloves, Goggles, Lab Coat,
Respirator if needed)

Work in Fume Hood Material Identified as Waste
(Surplus, Contaminated, Expired)

Select Compatible,
Sealable Container

Yes Affix Hazardous Waste Label
(Chemical Name, Hazards) Collect Waste in Container Store in Satellite

Accumulation Area
Segregate from
Incompatibles Keep Container Closed

Container Full or
No Longer in Use?

No

Submit Waste Collection
Request to EHS

Yes EHS Collects Waste
for Final Disposal
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of Iron(III) Bromide waste in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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